2-(4-Fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine

• IUPAC Name: 2-(4-fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine
• InChI: InChI=1S/C12H11F6N/c13-9-4-2-8(3-5-9)10(6-1-7-19-10)11(14,15)12(16,17)18/h2-5,19H,1,6-7H2
• InChI Key: NALILMAQIBGSSI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)(C2=CC=C(C=C2)F)C(C(F)(F)F)(F)F
• Molecular Formula: C12H11F6N
• DSSTOX Substance ID: DTXSID801185215
• Molecular Weight: 283.21 g/mol
• CAS RN: 887360-97-6

Description

2-(4-Fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine (2-FPEP) is a fluorinated pyrrolidine derivative with a wide range of applications in scientific research. Its unique properties, such as low volatility, high stability, and low toxicity, make it an ideal choice for a variety of experiments.

Scientific Research Applications

2-(4-Fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine has a number of applications in scientific research. It is often used as a solvent for organic reactions, and as a reagent for the preparation of other compounds. It has also been used to study the properties of proteins and enzymes, as well as to study the effects of various drugs on biological systems. Additionally, this compound has been used as a catalyst in the synthesis of other compounds, and as a reagent for the synthesis of polymers.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine is not fully understood. However, it is believed that the fluorinated pyrrolidine ring of this compound interacts with biomolecules in a way that is distinct from other compounds. This interaction is thought to be responsible for the unique properties of this compound, such as its low volatility and high stability.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, this compound has been shown to have anti-inflammatory and anti-microbial effects, and it has been shown to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-(4-Fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine has a number of advantages for use in laboratory experiments. Its low volatility and high stability make it an ideal choice for experiments that require long-term storage. Additionally, its low toxicity makes it safe for use in experiments involving living organisms. However, this compound is not suitable for use in experiments that require high temperatures, as it has a low boiling point.

Future Directions

The unique properties of 2-(4-Fluorophenyl)-2-(1,1,2,2,2-pentafluoroethyl)pyrrolidine make it an ideal choice for a variety of experiments. In the future, it is likely that this compound will be used in a greater variety of experiments, such as those involving the study of proteins and enzymes, the study of drug metabolism, and the synthesis of polymers. Additionally, this compound may be used in the development of new drugs and other compounds, due to its ability to interact with biomolecules in a unique way. Furthermore, this compound may be used in the development of new materials, such as polymers and nanomaterials, due to its low volatility and high stability.